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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and a comprehensive protocol for the

preparation of stock solutions of YM-430, a dual β1 adrenergic receptor and calcium channel

antagonist. This guide is intended for researchers, scientists, and professionals in drug

development who are utilizing YM-430 in their experimental workflows. The following sections

detail the chemical properties of YM-430, a step-by-step protocol for preparing stock solutions,

and an overview of the signaling pathways affected by this compound.

Introduction to YM-430
YM-430 is a potent dually acting compound that functions as both a β1 adrenergic receptor

antagonist and a calcium channel blocker.[1] Its chemical formula is C29H35N3O8, with a

molecular weight of 553.61 g/mol .[1] In its solid form, YM-430 is a white to off-white powder.[1]

Due to its dual mechanism of action, YM-430 is a valuable tool for cardiovascular research and

drug development, particularly in studies related to hypertension and angina.[1]

Physicochemical and Storage Information
Proper handling and storage of YM-430 are crucial for maintaining its stability and efficacy in

experimental settings.
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Property Value Reference

Molecular Formula C29H35N3O8 [1]

Molecular Weight 553.61 g/mol [1]

Appearance White to off-white solid powder [1]

Short-Term Storage (Powder)
Dry, dark, 0 - 4°C (days to

weeks)
[1]

Long-Term Storage (Powder)
Dry, dark, -20°C (months to

years)
[1]

Stock Solution Storage
0 - 4°C (short term), -20°C

(long term)

Preparing YM-430 Stock Solutions
While specific quantitative solubility data for YM-430 in common laboratory solvents is not

readily available in published literature, a general protocol for preparing stock solutions can be

followed. Dimethyl sulfoxide (DMSO) is a common solvent for compounds of this nature. It is

recommended to perform a small-scale solubility test before preparing a large volume of stock

solution.

Materials:
YM-430 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol:
Determine the Desired Stock Concentration and Volume: Decide on the final concentration

(e.g., 10 mM) and volume (e.g., 1 mL) of the stock solution you need to prepare.

Calculate the Required Mass of YM-430: Use the following formula to calculate the mass of

YM-430 powder required:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example for a 10 mM, 1 mL stock solution: Mass (g) = (0.010 mol/L) x (0.001 L) x (553.61

g/mol ) = 0.0055361 g = 5.54 mg

Weighing YM-430:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of YM-430 powder into the tared tube.

Dissolving YM-430:

Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the

YM-430 powder.

Vortex the solution thoroughly until the YM-430 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid in dissolution, but be cautious of potential compound

degradation at higher temperatures.

Storage:

Clearly label the tube with the compound name, concentration, solvent, and date of

preparation.

For short-term storage, keep the stock solution at 0-4°C.

For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -20°C.
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Signaling Pathways Modulated by YM-430
YM-430 exerts its effects by antagonizing two key signaling pathways: the β1-adrenergic

receptor pathway and the calcium signaling pathway.

β1-Adrenergic Receptor Antagonism
The β1-adrenergic receptor is a G-protein coupled receptor (GPCR) that, upon binding to its

endogenous ligand (e.g., norepinephrine), activates downstream signaling cascades. YM-430,

as an antagonist, blocks these effects.
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Prepare YM-430
Stock Solution (e.g., 10 mM in DMSO)

Prepare Working Solutions
(Dilute stock in culture medium to desired concentrations)

Culture Target Cells
(e.g., Cardiomyocytes, Vascular Smooth Muscle Cells)

Treat Cells with YM-430
(Incubate for a defined period)

Perform Assay
(e.g., Calcium imaging, cAMP measurement, contractility assay)

Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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